Cas no 52742-18-4 (N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine)

• Product Name: N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine
• CAS No: 52742-18-4
• MF: C₁₄H₂₀F₃N
• MW: 259.310514450073
• CID: 1578713
• PubChem ID: 3040641
• Update Time: 2025-04-21

N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine
• N-(1-(3-(trifluoromethyl)phenyl)propan-2-yl)butan-1-amine
• N-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]butan-1-amine
• N-Butyl-3-(trifluoromethyl)-α-methylbenzeneethanamine
• VCYPVYLZISLFHR-UHFFFAOYSA-N
• DS-19358
• N-Butyl-3-(trifluoromethyl)-
• N-Butyl-3-(trifluoromethyl)-alpha-methylbenzeneethanamine
• A-methylbenzeneethanamine
• DTXSID70967191
• 52742-18-4
• N-{1-[3-(Trifluoromethyl)phenyl]propan-2-yl}butan-1-amine
• AKOS028108744
• N-Butyl-alpha-methyl-m-trifluoromethylphenethylamine
• DB-321017
• Phenethylamine, N-butyl-alpha-methyl-m-trifluoromethyl-

• Inchi： 1S/C14H20F3N/c1-3-4-8-18-11(2)9-12-6-5-7-13(10-12)14(15,16)17/h5-7,10-11,18H,3-4,8-9H2,1-2H3
• InChI Key： VCYPVYLZISLFHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C)NCCCC)(F)F

Computed Properties

• Exact Mass: 259.1549
• Monoisotopic Mass: 259.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives